5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11FN2O/c1-10-6-8-11(9-7-10)14-17-15(19-18-14)12-4-2-3-5-13(12)16/h2-9H,1H3
• InChI Key: GDQMBRWIZKJWBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3F
• Molecular Formula: C15H11FN2O
• Molecular Weight: 254.26 g/mol

Description

5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole, also known as F-MOC, is a heterocyclic organic compound that has been widely studied for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. F-MOC has a unique structure that makes it a promising candidate for developing new drugs, sensors, and other functional materials.

Mechanism of Action

The mechanism of action of 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is not well understood, but it is believed to interact with specific targets in cells, such as enzymes and receptors. 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of neurotransmitters in the brain. 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has also been shown to bind to certain receptors, such as the sigma-1 receptor, which is involved in modulating various cellular processes.
Biochemical and Physiological Effects:
5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been reported to have various biochemical and physiological effects, depending on the target and concentration. In vitro studies have shown that 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can inhibit the growth of cancer cells, reduce inflammation, and modulate the activity of enzymes and receptors. In vivo studies have demonstrated that 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can improve cognitive function, reduce anxiety and depression, and alleviate pain.

Advantages and Limitations for Lab Experiments

5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has several advantages for lab experiments, including its high purity, stability, and versatility. 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be easily synthesized and modified to suit different research needs. However, 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions. Researchers should take precautions when handling 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole and consider alternative compounds for certain applications.

Future Directions

There are several future directions for research on 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole, including:
1. Developing new drug candidates based on 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole for treating various diseases, such as cancer and Alzheimer's disease.
2. Investigating the mechanism of action of 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole and identifying its specific targets in cells.
3. Developing new fluorescent probes based on 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole for imaging and tracking cellular processes.
4. Developing new functional materials based on 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole for applications in electronics, sensors, and other fields.
5. Conducting more in vivo studies to further understand the physiological effects of 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole and its potential for clinical applications.
Conclusion:
In conclusion, 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole, or 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole, is a promising compound with a unique structure that has been widely studied for its potential applications in various fields. 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects, and it has been investigated as a potential drug candidate, fluorescent probe, and building block for functional materials. Further research on 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be achieved through several methods, including the reaction of 2-fluorobenzoic acid with 4-methylphenylhydrazine, followed by cyclization with phosphorus oxychloride. Another approach involves the reaction of 2-fluorobenzoyl chloride with 4-methylphenylhydrazine, followed by cyclization with sodium methoxide. Both methods have been reported to yield high purity and yield of 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole.

Scientific Research Applications

5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been used in various scientific research applications, including drug discovery, fluorescent labeling, and materials science. In drug discovery, 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been investigated as a potential drug candidate for treating cancer, Alzheimer's disease, and other neurological disorders. 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has also been used as a fluorescent probe for labeling proteins and nucleic acids, allowing for the visualization and tracking of cellular processes. In materials science, 5-(2-fluorophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been utilized as a building block for developing functional materials, such as organic semiconductors and sensors.